Cas no 83863-74-5 (2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid)

• Product Name: 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid
• CAS No: 83863-74-5
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD00044904
• CID: 733983
• PubChem ID: 3019432
• Update Time: 2025-10-27

2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-aceticacid, 3-carboxy-1-methyl-
• 2-(carboxymethyl)-1-methylpyrrole-3-carboxylic acid
• 2-CARBOXYMETHYL-1-METHYLPYRROLE-3-CARBOXYLIC ACID
• (3-Carboxy-1-methyl-1H-pyrrol-2-yl)acetic acid
• 2-(carboxymethyI)-1-methyl-1H-pyrrole-3-carboxylic acid
• 2-(Carboxymethyl)-1-methyl-1H-pyrrole-3-carboxylic acid
• 2-carboxymethyl-1-methyl-1H-pyrrole-3-carboxylic acid
• 3-Carboxy-1-methyl-1H-pyrrole-2-acetic acid
• 1H-Pyrrole-2-acetic acid, 3-carboxy-1-methyl-
• HCEANTQTOYOMSH-UHFFFAOYSA-N
• FCH1118414
• PB24561
• OR11143
• BL002870
• AK165311
• AB0036948
• Y4170
• C-
• 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid
• 3-Carboxy-1-methyl-1H-pyrrole-2-acetic acid (ACI)
• 83863-74-5
• PS-3409
• SY064791
• 54H7S98VJK
• MFCD00044904
• SCHEMBL3988622
• 2-(Carboxymethyl)-1-methyl-1H-pyrrole-3-carboxylicacid
• CS-0052242
• J-506277
• DTXSID00232763
• AKOS022705313
• EINECS 281-140-1
• DTXCID30155254
• NS00038342

• MDL： MFCD00044904
• Inchi： 1S/C8H9NO4/c1-9-3-2-5(8(12)13)6(9)4-7(10)11/h2-3H,4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： HCEANTQTOYOMSH-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CC(O)=O)N(C)C=C1)O

Computed Properties

• Exact Mass: 183.05300
• Monoisotopic Mass: 183.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5
• XLogP3: -0.3

Experimental Properties

• Density: 1.38
• Boiling Point: 414°C at 760 mmHg
• Flash Point: 204.2°C
• Refractive Index: 1.582
• PSA: 79.53000
• LogP: 0.35040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid

2-(Carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid (CAS NO: 83863-74-5)

Pyrroles are a class of heterocyclic compounds that have gained significant attention in the field of biopharmaceuticals and drug discovery due to their unique structural properties and versatility. Among pyrrole derivatives, 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid stands out as a compound with potential applications in therapeutic agents and biological research. This molecule, identified by its CAS registry number 83863-74-5, is notable for its ability to combine the structural features of pyrroles with functional groups that may contribute to bioavailability and target specificity.

The structure of 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid features a pyrrole ring substituted with two carboxylic acid groups at positions 2 and 3, along with a methyl group at position 1. These functional groups make the molecule highly versatile, as they can participate in various biological interactions such as hydrogen bonding and metal chelation. Recent studies have highlighted the potential of this compound in anticancer therapy, where its ability to modulate cellular pathways and inhibit tumor growth has shown promising results.

One of the key advantages of 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid is its stability under physiological conditions. This stability ensures that the compound can maintain its therapeutic efficacy without undergoing rapid degradation, which is a common challenge in drug development. Additionally, the presence of carboxylic acid groups enables the molecule to form co-crystals or salts with various cations, enhancing its solubility and bioavailability.

Recent advancements in drug delivery systems have further expanded the potential applications of this compound. Researchers have explored the use of nanotechnology-based formulations to enhance the targeted delivery of 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid, ensuring that it reaches specific tissues or cells with minimal off-target effects. These studies underscore the importance of optimizing both the chemical structure and the delivery system to maximize therapeutic outcomes.

Another area of interest is the role of 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid in infectious disease treatment. Its ability to disrupt bacterial cell walls or inhibit viral replication mechanisms has been explored in preclinical models, demonstrating its potential as a novel antimicrobial agent. The development of resistance to conventional antibiotics and antiviral agents has necessitated the exploration of new compounds like this one, which offer unique modes of action.

Furthermore, the compound's ability to modulate the immune system makes it a valuable tool in immunotherapy research. By targeting specific immune checkpoints or enhancing the activity of immune cells, 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid could potentially be used to develop more effective treatments for diseases such as cancer and autoimmune disorders.

In conclusion, 2-(carboxymethyl)-1-methyl-pyrrole-3-carboxylic acid (CAS NO: 83863-74-5) represents a promising compound with diverse applications in the biopharmaceutical industry. Its unique structural features and functional groups make it a valuable candidate for drug development, particularly in the areas of oncology, infectious diseases, and immunotherapy. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic potential.